Cas no 2034258-59-6 (3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea)

• Product Name: 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea
• CAS No: 2034258-59-6
• MF: C₁₅H₁₇ClN₂O₃S
• MW: 340.8251
• CID: 5348354
• Update Time: 2025-10-10

3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(2-methoxyphenyl)urea
• 1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-3-(2-methoxyphenyl)urea
• 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea

• Inchi： 1S/C15H17ClN2O3S/c1-20-11-6-4-3-5-10(11)18-15(19)17-9-12(21-2)13-7-8-14(16)22-13/h3-8,12H,9H2,1-2H3,(H2,17,18,19)
• InChI Key： WPDVLLRUAZQKSF-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(N([H])C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])[H])=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• XLogP3: 3
• Topological Polar Surface Area: 87.8

Additional information on 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea

Introduction to 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea (CAS No. 2034258-59-6)

3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2034258-59-6, represents a novel structural motif that combines a thiophene ring, methoxy functional groups, and a urea moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel bioactive molecules.

The thiophene core is a well-known heterocyclic scaffold that is frequently encountered in natural products and pharmacologically active compounds. Its unique electronic properties and biological interactions have been extensively studied, leading to its incorporation in various therapeutic agents. In 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea, the presence of a 5-chlorothiophen-2-yl substituent introduces additional complexity, potentially influencing both the electronic distribution and the pharmacokinetic profile of the molecule. The chloro group, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design.

The urea moiety in the compound serves as a key pharmacophore, capable of forming hydrogen bonds with biological targets such as enzymes and receptors. The combination of a urea group with aromatic rings (in this case, 2-methoxyphenyl) enhances the compound's ability to interact with biological systems. The methoxy groups, both on the thiophene ring and the phenyl ring, further modulate the electronic properties of the molecule, influencing its reactivity and solubility. These structural features collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The thiophene scaffold, combined with the electron-withdrawing effects of the chloro group and the electron-donating effects of methoxy groups, creates a delicate balance that can optimize binding affinity.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results indicate that it may possess antioxidant properties due to its ability to scavenge reactive oxygen species. Additionally, its interaction with biological targets suggests potential applications in modulating signaling pathways involved in disease progression. The urea moiety's ability to engage in hydrogen bonding further enhances its potential as an inhibitor or modulator of enzyme activity.

The synthesis of 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea presents an intriguing challenge for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure regioselectivity and yield optimization. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex molecules like this one with greater efficiency than traditional approaches.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The structural motifs present in 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea align well with current trends in drug discovery, where novel scaffolds are sought to overcome resistance mechanisms and improve therapeutic outcomes. As research continues, this compound may serve as a foundation for derivative development aimed at enhancing potency, selectivity, and pharmacokinetic properties.

The role of computational tools in guiding synthetic routes cannot be overstated. By leveraging machine learning algorithms and predictive models, chemists can accelerate the discovery process by identifying optimal synthetic pathways before conducting experimental trials. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.

Future directions for research on 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea may include exploring its derivatives for improved bioavailability and reduced toxicity. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its potential therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

The growing body of literature on thiophene-based compounds underscores their significance in medicinal chemistry. The versatility of this heterocycle allows for diverse modifications that can fine-tune biological activity across multiple therapeutic areas. As such, compounds like 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea represent valuable assets in the quest for novel therapeutics.

In conclusion,3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methoxyphenyl)urea (CAS No. 2034258-59-6) stands as a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a thiophene ring,chloro substituent,methoxy groups,and a urea moiety—make it an attractive scaffold for developing new bioactive molecules. With ongoing advancements in synthetic methodologies and computational biology,this compound holds significant potential for contributing to future medical breakthroughs.